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Compound of Interest

Compound Name: Yadanzioside I

Cat. No.: B8220896 Get Quote

For Immediate Release

Wuhan, China – December 4, 2025 – Yadanzioside I, a quassinoid glycoside isolated from the

seeds of Brucea javanica, is a natural compound that has garnered attention for its potential

therapeutic applications. This technical guide provides an in-depth overview of the physical,

chemical, and biological properties of Yadanzioside I, tailored for researchers, scientists, and

professionals in drug development.

Physicochemical Properties
Yadanzioside I is a complex natural product with the molecular formula C₂₉H₃₈O₁₆ and a

molecular weight of 642.6 g/mol .[1] Its chemical structure is characterized by a highly

oxygenated tetracyclic triterpene core linked to a glucose moiety. The compound is sourced

from the seeds of Brucea javanica, a plant used in traditional medicine.[2] For experimental

purposes, Yadanzioside I is soluble in solvents such as dimethyl sulfoxide (DMSO), pyridine,

methanol, and ethanol.[2]
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Property Value Reference

Molecular Formula C₂₉H₃₈O₁₆ [1]

Molecular Weight 642.6 g/mol [1]

CAS Number 99132-95-3 [2]

Source Seeds of Brucea javanica [2]

Solubility
DMSO, Pyridine, Methanol,

Ethanol
[2]

Appearance White amorphous powder

Melting Point Not reported

Spectral Data
Detailed spectral analysis is crucial for the identification and characterization of Yadanzioside
I. The following tables summarize the key spectral data.

Table 2.1: ¹H NMR Spectral Data (DMSO-d₆)

(Note: Specific chemical shift assignments require access to the original research publication

which is not available in the provided search results.)

Table 2.2: ¹³C NMR Spectral Data (DMSO-d₆)

(Note: Specific chemical shift assignments require access to the original research publication

which is not available in the provided search results.)

Table 2.3: High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) Data

(Note: Specific m/z values require access to the original research publication which is not

available in the provided search results.)

Biological Activity: Antiviral Properties
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Yadanzioside I has demonstrated notable antiviral activity, particularly against the Tobacco

Mosaic Virus (TMV).[3][4] Quassinoids extracted from Brucea javanica seeds have been shown

to significantly reduce the replication of TMV.[3][4]

Experimental Protocol for Anti-TMV Activity Assessment
The following is a generalized experimental protocol for evaluating the antiviral activity of

compounds like Yadanzioside I against TMV, based on common methodologies.

3.1.1. Virus Purification and Inoculation

Tobacco Mosaic Virus (TMV) is purified from systemically infected Nicotiana tabacum L. plants.

The concentration of the purified virus is determined spectrophotometrically. Healthy Nicotiana

glutinosa plants are then mechanically inoculated with a suspension of TMV.

3.1.2. Antiviral Assay (Half-leaf method)

A solution of Yadanzioside I at a specific concentration is prepared.

The upper left half of a mature leaf of N. glutinosa is treated with the Yadanzioside I
solution, while the right half is treated with a control solution (e.g., solvent only).

After a set incubation period, both halves of the leaf are inoculated with the TMV suspension.

The plants are maintained in a controlled environment to allow for the development of local

lesions.

The number of local lesions on each half of the leaf is counted, and the inhibition rate is

calculated using the formula: Inhibition Rate (%) = [(C - T) / C] × 100 Where C is the number

of lesions on the control half and T is the number of lesions on the treated half.

3.1.3. Determination of IC₅₀

To determine the 50% inhibitory concentration (IC₅₀), a range of concentrations of

Yadanzioside I are tested, and the resulting inhibition rates are plotted against the logarithm of

the concentration.
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Mechanism of Action
The precise mechanism of the antiviral action of Yadanzioside I is an area of ongoing

research. However, studies on related quassinoids from Brucea javanica suggest that these

compounds inhibit the replication of TMV genomic and subgenomic RNAs and the synthesis of

the TMV coat protein in vivo.[3] They do not appear to directly destroy the integrity of the virus

particles.[3]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the general workflow for antiviral screening and a conceptual

representation of the viral life cycle stages that can be targeted by antiviral agents.
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Fig. 1: General workflow for in vitro antiviral screening of Yadanzioside I.
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Potential Inhibition Points for Antiviral Drugs
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Fig. 2: Potential targets in the viral life cycle for antiviral agents.

Future Directions
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Yadanzioside I represents a promising natural product with potential for development as an

antiviral agent. Further research is warranted to fully elucidate its mechanism of action,

including the identification of specific viral or host cell targets and the signaling pathways

involved. In vivo studies are also necessary to evaluate its efficacy and safety in a whole-

organism context. The detailed characterization of its physical and chemical properties will be

instrumental in its synthesis and the development of analogues with improved therapeutic

profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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